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Compound of Interest

Compound Name: Octanedinitrile

Cat. No.: B1195947

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
octanedinitrile, with a specific focus on its melting and boiling points. This document is
intended to serve as a valuable resource for professionals in research and development who
utilize octanedinitrile in their work.

Core Physical Properties of Octanedinitrile

Octanedinitrile, also known as suberonitrile or 1,6-dicyanohexane, is a linear aliphatic dinitrile
with the chemical formula CsH12N2.[1] At room temperature, it exists as a colorless to pale
yellow liquid.[1] Its physical characteristics are crucial for its application in organic synthesis
and as an intermediate in the production of various chemicals, including pharmaceuticals.[1]

Quantitative Data Summary

The melting and boiling points of octanedinitrile have been determined and reported in
various sources. The following table summarizes these key physical constants for easy
reference and comparison.
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Physical Property Value Conditions
Melting Point -3.5°C

35°C

Boiling Point 185 °C 15 mmHg
172 °C 11 mmHg

172 °C

320.4 °C 760 mmHg

175 °C 10 mmHg

Note: The variation in reported boiling points is due to the different pressures at which the
measurements were taken.

Experimental Protocols for Physical Property
Determination

The determination of accurate melting and boiling points is fundamental to characterizing a
chemical substance. The following sections detail the standard methodologies employed for
these measurements.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state.[2] For a pure crystalline solid, this transition occurs over a narrow temperature
range.[3][4] The presence of impurities typically leads to a depression and broadening of the
melting point range.[3][4]

Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp):

o Sample Preparation: A small amount of the solid organic compound is finely ground into a
powder.[5][6] The open end of a capillary tube is pushed into the powder to collect a small
sample.[2][6] The tube is then inverted and tapped gently to pack the sample into the sealed
bottom of the tube.[2][6]
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o Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus.[2] A thermometer is positioned to accurately measure the temperature of the
block.

o Measurement: The heating rate is initially rapid to approach the approximate melting point.[3]
The rate is then slowed to about 1-2 °C per minute to allow for thermal equilibrium between
the sample and the heating block.[3]

o Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the beginning of the melting range. The temperature at which the entire sample becomes a
clear liquid is recorded as the end of the melting range.[2][5]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[7] Since the boiling point of octanedinitrile is often
reported at reduced pressures, methods that accommodate this are crucial.

Distillation Method:

e Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a
condenser, a receiving flask, and a thermometer. For measurements at reduced pressure, a
vacuum source and a manometer are connected to the system.

e Procedure: The liquid sample (at least 5 mL) is placed in the distilling flask along with boiling
chips or a magnetic stir bar to ensure smooth boiling.[8] The liquid is heated, and as it boils,
the vapor rises and surrounds the thermometer bulb.[8] The temperature is recorded when it
stabilizes, which corresponds to the boiling point at the measured pressure.[8]

Thiele Tube Method:
This method is suitable for small sample volumes.[8]

o Sample Preparation: A small amount of the liquid is placed in a small test tube. A capillary
tube, sealed at one end, is inverted and placed inside the test tube with the open end
submerged in the liquid.[8]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Melting%20Points.doc
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Melting%20Points.doc
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/product/b1195947?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point oil.[8]

o Measurement: The Thiele tube is gently heated, causing the air trapped in the capillary tube
to expand and exit as a stream of bubbles.[9] Heating is continued until a steady stream of
bubbles emerges.[8] The heat is then removed, and the apparatus is allowed to cool.

o Data Recording: The temperature at which the bubbling stops and the liquid is drawn back
into the capillary tube is recorded as the boiling point.[8][9] For measurements under
reduced pressure, the entire Thiele tube setup can be placed within a vacuum-jacketed
apparatus.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the melting and
boiling points of a chemical substance like octanedinitrile.
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Caption: Workflow for determining the melting and boiling points of octanedinitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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